Cas no 2358406-89-8 (3-{[(Tert-butoxy)carbonyl](methyl)amino}-2,2-difluoropropanoic acid)

• Product Name: 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2,2-difluoropropanoic acid
• CAS No: 2358406-89-8
• MF: C₉H₁₅F₂NO₄
• MW: 239.216510057449
• CID: 6070986
• PubChem ID: 155943387
• Update Time: 2025-07-23

3-{[(Tert-butoxy)carbonyl](methyl)amino}-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7178473
• 3-{[(tert-butoxy)carbonyl](methyl)amino}-2,2-difluoropropanoic acid
• 2358406-89-8
• 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2,2-difluoropropanoic acid

• Inchi： 1S/C9H15F2NO4/c1-8(2,3)16-7(15)12(4)5-9(10,11)6(13)14/h5H2,1-4H3,(H,13,14)
• InChI Key： SQRCAKLIURLTMJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN(C)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 239.09691428g/mol
• Monoisotopic Mass: 239.09691428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2,2-difluoropropanoic acid

Professional Introduction to 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2,2-difluoropropanoic Acid (CAS No. 2358406-89-8)

3-{[(Tert-butoxy)carbonyl](methyl)amino}-2,2-difluoropropanoic acid, with the CAS number 2358406-89-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its unique structural features, which include a tert-butoxy carbonyl group and a methylamino side chain, both of which contribute to its versatile reactivity and potential applications in synthetic chemistry and drug design.

The presence of the tert-butoxy carbonyl (Boc) group in the molecular structure of this compound is particularly noteworthy. The Boc group is widely employed in peptide synthesis and medicinal chemistry due to its ability to protect amino groups during synthetic procedures. This protection is crucial for ensuring the stability and integrity of intermediates in the synthesis of more complex molecules, such as peptides and proteins. The Boc group can be easily introduced and removed under mild conditions, making it an indispensable tool in the chemist's arsenal.

In addition to the Boc group, the methylamino moiety adds another layer of functionality to the molecule. This group can participate in various chemical reactions, including nucleophilic substitutions and condensation reactions, which are fundamental to many synthetic pathways. The combination of these two functional groups makes 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2,2-difluoropropanoic acid a valuable intermediate in the synthesis of more complex pharmacophores.

The 2,2-difluoropropanoic acid backbone of this compound introduces fluorine atoms into the molecular structure. Fluorine atoms are frequently incorporated into pharmaceutical compounds due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The presence of two fluorine atoms in this specific arrangement enhances the compound's lipophilicity and can influence its interaction with biological targets. Recent studies have highlighted the importance of fluorinated compounds in drug development, demonstrating their potential to improve therapeutic efficacy and reduce side effects.

Recent advancements in computational chemistry and molecular modeling have further illuminated the significance of fluorinated compounds like 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2,2-difluoropropanoic acid. These tools have enabled researchers to predict how fluorine substitution can affect molecular properties such as solubility, bioavailability, and metabolic pathways. For instance, studies have shown that fluorine atoms can stabilize certain conformations of molecules, thereby enhancing their binding affinity to biological targets. This knowledge is particularly valuable in the design of small-molecule drugs where subtle structural modifications can significantly impact therapeutic outcomes.

The pharmaceutical industry has been increasingly interested in developing novel compounds with enhanced metabolic stability. The incorporation of fluorine atoms into drug candidates has been shown to prolong their half-life by inhibiting enzymatic degradation. This concept has been successfully applied in various therapeutic areas, including oncology and central nervous system disorders. The compound 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2,2-difluoropropanoic acid exemplifies this trend by combining structural features that promote both stability and reactivity.

In addition to its potential applications in drug development, 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2,2-difluoropropanoic acid may also find utility in materials science and agrochemicals. Its unique structural features make it a promising candidate for designing novel materials with specific properties or for developing new agrochemicals with improved efficacy and reduced environmental impact.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the introduction of the Boc protecting group followed by functionalization at the methylamino position. Advanced synthetic techniques such as flow chemistry have been explored to improve reaction efficiency and scalability.

Evaluation of 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2,2-difluoropropanoic acid in preclinical studies has provided insights into its potential biological activity. Preliminary data suggest that this compound exhibits interesting interactions with various biological targets, making it a promising lead for further investigation. However, more extensive studies are needed to fully elucidate its pharmacological profile and potential therapeutic applications.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. As research continues to uncover new applications for molecules like 3-{[(Tert-butoxy)carbonyl](methyl)amino}-2,2-difluoropropanoic acid (CAS No. 2358406-89-8), it is likely that this compound will play a significant role in future pharmaceutical developments.